Cas no 1031035-90-1 ({[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate)

{[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate is a specialized organic compound featuring a carbamate linkage between a 2-chloro-6-(trifluoromethyl)phenyl group and a 6-chloropyridine-3-carboxylate moiety. Its structural design incorporates both chloro and trifluoromethyl substituents, which may enhance its reactivity and binding affinity in chemical or biological applications. The presence of these functional groups suggests potential utility as an intermediate in agrochemical or pharmaceutical synthesis, where selective substitution patterns are often critical. The compound’s stability and compatibility with further derivatization make it a candidate for targeted molecular development. Precise handling is advised due to its halogenated components. Analytical characterization should confirm purity and suitability for intended use.

{[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate structure

1031035-90-1 structure

Product Name:{[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

CAS No:1031035-90-1

MF:C₁₅H₉Cl₂F₃N₂O₃

MW:393.144772291183

CID:5450165

PubChem ID:24980272

Update Time:2025-05-23

{[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1031035-90-1
- {[2-CHLORO-6-(TRIFLUOROMETHYL)PHENYL]CARBAMOYL}METHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
- SMR000708575
- Z18370891
- CHEMBL1399895
- EN300-26599849
- AKOS007944299
- HMS3035B24
- MLS001142221
- {[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate
- Inchi： 1S/C15H9Cl2F3N2O3/c16-10-3-1-2-9(15(18,19)20)13(10)22-12(23)7-25-14(24)8-4-5-11(17)21-6-8/h1-6H,7H2,(H,22,23)
- InChI Key： GWGZSZZODNGGOD-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(F)(F)F)=C1NC(COC(C1C=NC(=CC=1)Cl)=O)=O

Computed Properties

Exact Mass: 391.9942320g/mol
Monoisotopic Mass: 391.9942320g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 493
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 68.3Å²

{[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26599849-0.05g	{[2-chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate	1031035-90-1	95.0%	0.05g	$212.0	2025-03-20

{[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate Related Literature

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Additional information on {[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

Compound CAS No. 1031035-90-1: {[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate

The compound CAS No. 1031035-90-1, also known as {[2-Chloro-6-(trifluoromethyl)phenyl]carbamoyl}methyl 6-chloropyridine-3-carboxylate, is a highly specialized organic molecule with significant applications in the field of agrochemicals and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role as a promising candidate for pest control agents, particularly in the development of novel insecticides.

The molecular structure of this compound is characterized by a carbamoyl group attached to a phenyl ring substituted with chlorine and trifluoromethyl groups. The presence of these substituents enhances the molecule's stability and bioavailability, making it suitable for various agricultural applications. The 6-chloropyridine-3-carboxylate moiety further contributes to its insecticidal properties by interacting with key enzymes in target pests.

Recent research has focused on optimizing the synthesis of this compound to improve its efficacy and reduce production costs. Scientists have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to achieve higher yields and better purity. These advancements have paved the way for large-scale production, ensuring that the compound can be made available for commercial use.

In terms of biological activity, studies have demonstrated that CAS No. 1031035-90-1 exhibits potent activity against a wide range of agricultural pests, including coleopterans and lepidopterans. Its mechanism of action involves interference with the nervous system of target insects, leading to paralysis and eventual death. This makes it a valuable addition to integrated pest management strategies.

The environmental impact of this compound has also been a subject of recent investigations. Researchers have evaluated its persistence in soil and water systems, as well as its potential for bioaccumulation. Preliminary findings suggest that the compound degrades relatively quickly under natural conditions, minimizing its long-term ecological effects.

In conclusion, CAS No. 1031035-90-1 represents a significant advancement in the development of effective pest control agents. Its unique chemical structure, coupled with promising biological activity and favorable environmental profiles, positions it as a key player in modern agriculture. Continued research into its synthesis, application, and environmental behavior will undoubtedly contribute to its widespread adoption in the coming years.